4'-(trans-4-Propylcyclohexyl)-[1,1'-biphenyl]-4-carbonitrile

• IUPAC Name: 4-[4-(4-propylcyclohexyl)phenyl]benzonitrile
• InChI: InChI=1S/C22H25N/c1-2-3-17-4-8-19(9-5-17)21-12-14-22(15-13-21)20-10-6-18(16-23)7-11-20/h6-7,10-15,17,19H,2-5,8-9H2,1H3
• InChI Key: CRCASZFDSWMENA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)C2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Molecular Formula: C22H25N
• DSSTOX Substance ID: DTXSID00915549
• Molecular Weight: 303.4 g/mol
• CAS RN: 94412-40-5

Description

“4’-(trans-4-Propylcyclohexyl)-[1,1’-biphenyl]-4-carbonitrile” is a complex organic compound. It likely contains a biphenyl group (two connected phenyl rings) with a propylcyclohexyl group attached to one of the phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a related compound, “4-Fluoro-4’-(trans-4-propylcyclohexyl)-1,1’-biphenyl”, is a solid at room temperature and has a molecular weight of 296.43.

Scientific Research Applications

Synthesis of cis-4-Propylcyclohexanol

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Liquid Crystal Displays (LCDs)

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Biotransformation

The compound can be used in biotransformation processes. .

Thermophysical Property Data

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Mechanism of Action

Target of Action

Similar compounds are often used in the development of liquid crystal materials , suggesting that their targets could be related to the structural and optical properties of materials.

Mode of Action

It’s known that similar compounds can significantly alter the electronic distribution of liquid crystal monomers (lcms), providing more attack points for reactive species . This suggests that the compound might interact with its targets by influencing their electronic distribution.

Biochemical Pathways

Given its potential role in altering the electronic distribution of lcms , it might affect pathways related to the structural and optical properties of materials.

Pharmacokinetics

Similar compounds have been reported to have high boiling points , suggesting that they might have low volatility and hence low bioavailability through inhalation.

Result of Action

Given its potential role in altering the electronic distribution of lcms , it might influence the structural and optical properties of materials.

Action Environment

The compound’s action, efficacy, and stability might be influenced by various environmental factors. For instance, the degradation rate of similar compounds has been reported to decrease continuously in the presence of biphenyl or ethoxy groups . This suggests that the presence of certain chemical groups in the environment might influence the compound’s action.